Cas no 939809-66-2 ( )

• Product Name: &nbsp
• CAS No: 939809-66-2
• MF: C₁₀H₁₁F₃N₂
• MW: 216.202952623367
• CID: 1000505
• PubChem ID: 45158542
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• Cyclobutyl-(6-trifluoromethyl-pyridin-2-yl)-amine
• N-cyclobutyl-6-(trifluoromethyl)pyridin-2-amine
• CYCLOBUTYL-(6-TRIFLUOROMETHYL-(PYRIDIN-2-YL))-AMINE
• AKOS011702066
• DTXSID30669563
• 939809-66-2
•  

• Inchi： 1S/C10H11F3N2/c11-10(12,13)8-5-2-6-9(15-8)14-7-3-1-4-7/h2,5-7H,1,3-4H2,(H,14,15)
• InChI Key： XQWLGXXGRSUAQU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)NC1CCC1)(F)F

Computed Properties

• Exact Mass: 216.08700
• Monoisotopic Mass: 216.08743285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.13780